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Compound of Interest

Compound Name:
1,4-Difluoro-5,8-

dihydroxyanthraquinone

Cat. No.: B030391 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,4-Difluoro-5,8-dihydroxyanthraquinone is a fluorinated derivative of the well-known

anthraquinone core structure. Anthraquinones are a class of aromatic organic compounds that

have garnered significant interest in medicinal chemistry due to their diverse biological

activities, including anticancer, antimicrobial, and anti-inflammatory properties. The introduction

of fluorine atoms into organic molecules can profoundly alter their physicochemical and

biological properties, often leading to enhanced metabolic stability, increased membrane

permeability, and altered binding affinities to biological targets. This technical guide provides a

comprehensive overview of the available information on 1,4-Difluoro-5,8-
dihydroxyanthraquinone, focusing on its discovery, background, and what is known about its

characteristics.

Core Compound Details
A summary of the fundamental chemical and physical properties of 1,4-Difluoro-5,8-
dihydroxyanthraquinone is presented below. It is important to note that detailed experimental

data, such as a specific melting point, remains to be fully characterized in publicly accessible

literature.
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Property Value Source

CAS Number 131401-54-2 Commercially available

Molecular Formula C₁₄H₆F₂O₄ Calculated

Molecular Weight 276.19 g/mol Calculated

Appearance
Not specified in available

literature
-

Melting Point Not available -

Boiling Point 502.8 °C (predicted) -

Density 1.7 g/cm³ (predicted) -

Discovery and Background
Detailed information regarding the specific discovery of 1,4-Difluoro-5,8-
dihydroxyanthraquinone is not readily available in the surveyed scientific literature. It is likely

that this compound was synthesized as part of broader research efforts into the structure-

activity relationships of fluorinated anthraquinones. The rationale for its synthesis can be

inferred from the known biological activities of related compounds.

The parent compound, 1,4-dihydroxyanthraquinone (quinizarin), and its derivatives have been

extensively studied for their therapeutic potential, particularly as anticancer agents. The

mechanism of action for many anthraquinones involves the inhibition of topoisomerase II, an

enzyme crucial for DNA replication and repair in cancer cells. The introduction of fluorine atoms

at the 1 and 4 positions of the 5,8-dihydroxyanthraquinone scaffold would be a logical step in

drug discovery to potentially enhance the potency, selectivity, or pharmacokinetic profile of the

parent molecule.

Experimental Protocols
A specific, detailed experimental protocol for the synthesis of 1,4-Difluoro-5,8-
dihydroxyanthraquinone is not described in the available scientific literature. However, the

synthesis of structurally related dihydroxyanthraquinones typically involves a Friedel-Crafts
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acylation reaction between a substituted phthalic anhydride and a corresponding

hydroquinone, followed by cyclization.

For the synthesis of 1,4-Difluoro-5,8-dihydroxyanthraquinone, a plausible synthetic route

could involve the reaction of a difluorophthalic anhydride derivative with 1,4-hydroquinone in

the presence of a Lewis acid catalyst, followed by an intramolecular cyclization. The general

workflow for such a synthesis is depicted in the following diagram.

Caption: A plausible synthetic workflow for 1,4-Difluoro-5,8-dihydroxyanthraquinone.

Biological Activity and Signaling Pathways
There is currently no specific information in the scientific literature detailing the biological

activity or the signaling pathways affected by 1,4-Difluoro-5,8-dihydroxyanthraquinone.

However, based on the known activities of other dihydroxyanthraquinone derivatives, it is

plausible that this compound could exhibit anticancer properties.

Many anthraquinones exert their cytotoxic effects by intercalating into DNA and inhibiting

topoisomerase II, leading to DNA damage and apoptosis in cancer cells. The potential signaling

pathway that could be modulated by an active 1,4-Difluoro-5,8-dihydroxyanthraquinone is

the topoisomerase II-mediated DNA damage response pathway.

Caption: A hypothetical signaling pathway for anthraquinone-induced apoptosis.

Conclusion and Future Directions
1,4-Difluoro-5,8-dihydroxyanthraquinone remains a compound of significant interest due to

its potential as a therapeutic agent, likely in the realm of oncology. However, the current body of

public-domain scientific literature lacks detailed information on its synthesis, characterization,

and biological activity. Further research is imperative to elucidate the properties of this

molecule. Key future directions should include:

Development and publication of a robust and reproducible synthetic protocol.

Thorough characterization of the compound using modern analytical techniques, including

NMR, IR, and mass spectrometry.
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Comprehensive evaluation of its biological activity against a panel of cancer cell lines.

Mechanistic studies to identify its molecular targets and delineate the signaling pathways it

modulates.

Such studies will be crucial in determining the true potential of 1,4-Difluoro-5,8-
dihydroxyanthraquinone as a lead compound for the development of novel therapeutics.

To cite this document: BenchChem. [The Enigmatic 1,4-Difluoro-5,8-
dihydroxyanthraquinone: A Technical Overview]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b030391#discovery-and-background-of-
1-4-difluoro-5-8-dihydroxyanthraquinone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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